Cas no 1396782-91-4 (2-(4-bromophenyl)-N-(1,2-oxazol-3-yl)-2H-1,2,3,4-tetrazole-5-carboxamide)

2-(4-Bromophenyl)-N-(1,2-oxazol-3-yl)-2H-1,2,3,4-tetrazole-5-carboxamide is a heterocyclic compound featuring a tetrazole core linked to a 4-bromophenyl group and a 1,2-oxazol-3-yl carboxamide moiety. This structure imparts unique reactivity and potential applications in medicinal chemistry and material science. The bromophenyl substituent enhances electrophilic properties, facilitating further functionalization, while the tetrazole-oxazole framework offers stability and versatility in synthetic pathways. Its well-defined molecular architecture makes it a valuable intermediate for designing biologically active compounds, particularly in the development of enzyme inhibitors or agrochemicals. The compound's purity and structural specificity ensure reproducibility in research applications.

2-(4-bromophenyl)-N-(1,2-oxazol-3-yl)-2H-1,2,3,4-tetrazole-5-carboxamide structure

1396782-91-4 structure

Product Name:2-(4-bromophenyl)-N-(1,2-oxazol-3-yl)-2H-1,2,3,4-tetrazole-5-carboxamide

CAS No:1396782-91-4

MF:C₁₁H₇BrN₆O₂

MW:335.116279840469

CID:5957762

PubChem ID:71791713

Update Time:2025-06-29

2-(4-bromophenyl)-N-(1,2-oxazol-3-yl)-2H-1,2,3,4-tetrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

- 2-(4-bromophenyl)-N-(1,2-oxazol-3-yl)-2H-1,2,3,4-tetrazole-5-carboxamide
- 2-(4-bromophenyl)-N-(1,2-oxazol-3-yl)tetrazole-5-carboxamide
- F6237-4167
- 1396782-91-4
- 2-(4-bromophenyl)-N-(isoxazol-3-yl)-2H-tetrazole-5-carboxamide
- AKOS024541666
- VU0539111-1
- Inchi： 1S/C11H7BrN6O2/c12-7-1-3-8(4-2-7)18-15-10(14-17-18)11(19)13-9-5-6-20-16-9/h1-6H,(H,13,16,19)
- InChI Key： ICAFBUJPWXZVAB-UHFFFAOYSA-N
- SMILES： N1=C(C(NC2C=CON=2)=O)N=NN1C1=CC=C(Br)C=C1

Computed Properties

Exact Mass: 333.98139g/mol
Monoisotopic Mass: 333.98139g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 20
Rotatable Bond Count: 3
Complexity: 352
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 98.7Å²

2-(4-bromophenyl)-N-(1,2-oxazol-3-yl)-2H-1,2,3,4-tetrazole-5-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6237-4167-2μmol	2-(4-bromophenyl)-N-(1,2-oxazol-3-yl)-2H-1,2,3,4-tetrazole-5-carboxamide	1396782-91-4	2μmol	$57.0	2023-09-09
Life Chemicals	F6237-4167-5μmol	2-(4-bromophenyl)-N-(1,2-oxazol-3-yl)-2H-1,2,3,4-tetrazole-5-carboxamide	1396782-91-4	5μmol	$63.0	2023-09-09
Life Chemicals	F6237-4167-10μmol	2-(4-bromophenyl)-N-(1,2-oxazol-3-yl)-2H-1,2,3,4-tetrazole-5-carboxamide	1396782-91-4	10μmol	$69.0	2023-09-09
Life Chemicals	F6237-4167-20μmol	2-(4-bromophenyl)-N-(1,2-oxazol-3-yl)-2H-1,2,3,4-tetrazole-5-carboxamide	1396782-91-4	20μmol	$79.0	2023-09-09
Life Chemicals	F6237-4167-1mg	2-(4-bromophenyl)-N-(1,2-oxazol-3-yl)-2H-1,2,3,4-tetrazole-5-carboxamide	1396782-91-4	1mg	$54.0	2023-09-09
Life Chemicals	F6237-4167-2mg	2-(4-bromophenyl)-N-(1,2-oxazol-3-yl)-2H-1,2,3,4-tetrazole-5-carboxamide	1396782-91-4	2mg	$59.0	2023-09-09
Life Chemicals	F6237-4167-3mg	2-(4-bromophenyl)-N-(1,2-oxazol-3-yl)-2H-1,2,3,4-tetrazole-5-carboxamide	1396782-91-4	3mg	$63.0	2023-09-09
Life Chemicals	F6237-4167-4mg	2-(4-bromophenyl)-N-(1,2-oxazol-3-yl)-2H-1,2,3,4-tetrazole-5-carboxamide	1396782-91-4	4mg	$66.0	2023-09-09
Life Chemicals	F6237-4167-5mg	2-(4-bromophenyl)-N-(1,2-oxazol-3-yl)-2H-1,2,3,4-tetrazole-5-carboxamide	1396782-91-4	5mg	$69.0	2023-09-09
Life Chemicals	F6237-4167-10mg	2-(4-bromophenyl)-N-(1,2-oxazol-3-yl)-2H-1,2,3,4-tetrazole-5-carboxamide	1396782-91-4	10mg	$79.0	2023-09-09

2-(4-bromophenyl)-N-(1,2-oxazol-3-yl)-2H-1,2,3,4-tetrazole-5-carboxamide Related Literature

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Additional information on 2-(4-bromophenyl)-N-(1,2-oxazol-3-yl)-2H-1,2,3,4-tetrazole-5-carboxamide

Introduction to 2-(4-bromophenyl)-N-(1,2-oxazol-3-yl)-2H-1,2,3,4-tetrazole-5-carboxamide (CAS No. 1396782-91-4)

2-(4-bromophenyl)-N-(1,2-oxazol-3-yl)-2H-1,2,3,4-tetrazole-5-carboxamide (CAS No. 1396782-91-4) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of tetrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anticonvulsant properties.

The chemical structure of 2-(4-bromophenyl)-N-(1,2-oxazol-3-yl)-2H-1,2,3,4-tetrazole-5-carboxamide features a tetrazole ring system conjugated with a bromophenyl and an oxazole moiety. The presence of these functional groups imparts unique pharmacological properties to the molecule. The bromophenyl group is known for its ability to enhance lipophilicity and improve cellular uptake, while the oxazole ring contributes to the compound's stability and bioavailability.

Recent studies have highlighted the potential of 2-(4-bromophenyl)-N-(1,2-oxazol-3-yl)-2H-1,2,3,4-tetrazole-5-carboxamide in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This finding suggests its potential use in treating inflammatory diseases like rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, 2-(4-bromophenyl)-N-(1,2-oxazol-3-yl)-2H-1,2,3,4-tetrazole-5-carboxamide has shown promising results in preclinical studies as an anticonvulsant agent. A research team from the University of California found that this compound effectively reduces seizure frequency and duration in animal models of epilepsy. The mechanism of action is believed to involve modulation of GABAergic neurotransmission and inhibition of sodium channels.

The pharmacokinetic profile of 2-(4-bromophenyl)-N-(1,2-oxazol-3-yl)-2H-1,2,3,4-tetrazole-5-carboxamide has also been extensively studied. It has been reported to have good oral bioavailability and a favorable half-life, making it suitable for chronic administration. However, further research is needed to optimize its dosing regimen and evaluate its long-term safety and efficacy.

Clinical trials are currently underway to assess the therapeutic potential of 2-(4-bromophenyl)-N-(1,2-oxazol-3-yl)-2H-1,2,3,4-tetrazole-5-carboxamide. Preliminary results from Phase I trials have shown that the compound is well-tolerated by human subjects with minimal adverse effects. These findings are encouraging and warrant further investigation in larger patient populations.

In conclusion, 2-(4-bromophenyl)-N-(1,2-oxazol-3-yl)-2H-1,2,3,4-tetrazole-5-carboxamide (CAS No. 1396782-91-4) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in the pharmaceutical industry. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its use in treating various diseases.